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Compound of Interest

Compound Name: Aurantia

Cat. No.: B1595364 Get Quote

For researchers and scientists engaged in drug development and other laboratory work, the

proper disposal of chemical reagents is a critical component of maintaining a safe and

compliant workspace. This guide provides detailed procedures for the disposal of substances

referred to as "Aurantia," ensuring that laboratory personnel can manage this process

effectively and safely. It is important to note that "Aurantia" can refer to different chemical

compounds, primarily Aurantiamide and Aurantiol (a fragrance ingredient). This document will

address the distinct disposal protocols for each.

Aurantiamide: Disposal as Non-Hazardous Waste
Aurantiamide is a solid powder that is not classified as a hazardous substance.[1] However,

standard laboratory best practices dictate that all chemicals be handled with care.

Safety and Handling Summary:

Data Point Information

CAS Number 58115-31-4[1]

Appearance Solid powder[1]

Hazard Classification Not classified as hazardous[1]

Personal Protective Equipment (PPE) Safety glasses, gloves, lab coat[1]

Primary Routes of Exposure Inhalation, ingestion, skin and eye contact[1]
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Step-by-Step Disposal Procedures for Aurantiamide:

Waste Identification and Segregation:

Identify all materials contaminated with Aurantiamide, including unused product,

contaminated PPE, and labware.

Segregate this waste as non-hazardous solid chemical waste. It is crucial to avoid mixing

it with hazardous waste streams like solvents or reactive chemicals.[1]

Containerization:

Use a designated, leak-proof, and chemically compatible container for collection.

The container must be clearly labeled as "Aurantiamide Waste" or with a similar identifier.

[1]

Final Disposal:

The sealed and labeled container can be disposed of in the regular laboratory trash that is

destined for a sanitary landfill.

Unless specifically permitted by local wastewater treatment authorities, do not dispose of

Aurantiamide down the drain.[2]

Aurantiol (Hydroxycitronellal / Methyl Anthranilate
Schiff's Base): A Substance Requiring More Caution
Aurantiol, a common fragrance ingredient, is a Schiff's base of hydroxycitronellal and methyl

anthranilate.[3][4] Unlike Aurantiamide, Aurantiol is classified as causing serious eye irritation

and may cause an allergic skin reaction.[5][6]

Safety and Handling Summary:
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Data Point Information

CAS Number 89-43-0[5]

Appearance Liquid; Other Solid[6]

Hazard Statements
H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.[5][6]

Personal Protective Equipment (PPE)
Protective gloves, protective clothing, eye

protection, face protection.[5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P272:

Contaminated work clothing should not be

allowed out of the workplace. P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[5]

Step-by-Step Disposal Procedures for Aurantiol:

Waste Identification and Segregation:

Identify all materials contaminated with Aurantiol.

Segregate this waste and do not mix with other waste streams.

Spill Management:

In case of a spill, cover the area with an inert, inorganic, non-combustible absorbent

material such as dry-lime, sand, or soda ash.

Collect the absorbed material using non-sparking tools and place it in covered containers

for transport outdoors.

Ventilate the area and wash the spill site after material pickup is complete.[5]

Containerization:
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Use tightly sealed and preferably full containers made of glass, suitable plastic, aluminum,

or laquer-lined materials.

Label the container clearly with the contents and associated hazards.

Final Disposal:

Dispose of the contents and container in accordance with local, regional, national, and

international regulations.[5]

To prevent environmental contamination, do not discharge into drains, surface waters, or

groundwaters.[5]

Agarose Aleuria Aurantia Lectin (AAL)
For the sake of completeness, it is worth noting that a product named Agarose Aleuria

Aurantia Lectin (AAL) is classified as a non-hazardous substance or mixture.[7] Disposal

should follow federal, state, and local environmental regulations for non-hazardous waste.[7]

Experimental Workflow for Aurantia Disposal
The following diagram illustrates the logical workflow for the proper disposal of Aurantia waste,

taking into account the different classifications.
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Logical Workflow for Aurantia Disposal

1. Identification & Segregation

2. Handling & Containerization

3. Final Disposal

Start: Aurantia Waste Generated

Identify Aurantia Type
(Amide vs. Ol vs. Lectin)

Segregate Waste Stream

Wear Appropriate PPE

Select & Label
Compatible Container

Check Local Regulations

Dispose According to Classification

Non-Hazardous Landfill
(Aurantiamide, AAL)

Non-Hazardous

Licensed Waste Management
(Aurantiol)

Hazardous/
Irritant

End: Disposal Complete
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Caption: Logical workflow for the proper disposal of Aurantia waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

